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An Objective Comparison of Proficiency Testing Schemes for 2,3-Dichloronaphthalene
Analysis in Environmental Laboratories

For researchers, scientists, and drug development professionals engaged in the analysis of

environmental contaminants, ensuring the accuracy and reliability of data is paramount.

Proficiency testing (PT) is a critical component of a laboratory's quality assurance system,

providing an independent assessment of analytical performance. This guide offers a

comparative overview of proficiency testing options relevant to the analysis of 2,3-
Dichloronaphthalene, a member of the polychlorinated naphthalene (PCN) family, in

environmental matrices.

It is important to note that dedicated, publicly available proficiency testing schemes specifically

for 2,3-Dichloronaphthalene are not common. PCNs are often included in broader schemes

for persistent organic pollutants (POPs) or other halogenated compounds. Therefore, this guide

provides a comparison of major PT scheme providers whose programs for POPs are most

relevant for laboratories analyzing PCNs. Direct inquiry with these providers for specific

information on the inclusion of 2,3-Dichloronaphthalene or other PCNs in their schemes is

highly recommended.
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While specific performance data for 2,3-Dichloronaphthalene from PT schemes is not publicly

available, the following table summarizes the offerings of major providers who supply PT

schemes for related compounds in environmental matrices. The selection of a provider should

be based on the specific needs of the laboratory, including matrix types, frequency of testing,

and regulatory requirements.
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PT Scheme
Provider

Relevant Programs Typical Matrices Key Features

LGC AXIO Proficiency

Testing

Environmental

Chemistry Schemes

(e.g., Aquacheck)

Water, Soil, Food,

Beverages

Global provider with a

large number of

participating

laboratories. Offers a

wide range of

schemes for various

environmental

contaminants,

including POPs.[1]

Accredited to ISO/IEC

17043.

Fapas® (a service of

Fera Science Ltd.)

Water &

Environmental

Chemistry Schemes

Water, Soil, Food

Established provider

with a comprehensive

range of PT schemes.

Provides detailed

reports with statistical

analysis and method

comparisons.

Accredited by UKAS

to ISO/IEC 17043.[2]

ERA (a Waters

Company)

Water Pollution (WP)

and Water Supply

(WS) PT Schemes

Wastewater, Drinking

Water, Soil

Leading provider in

the United States,

offering a wide

portfolio of

environmental PTs.

Known for their QuiK

Response™ PTs for

rapid corrective

action.

MilliporeSigma

(incorporating former

RTC)

Environmental PT

Schemes

Drinking Water,

Wastewater,

Soil/Solids, Air

Offers a broad range

of PT schemes and

certified reference

materials. Their
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schemes are

designed to meet TNI

(The NELAC Institute)

requirements.

NSI Lab Solutions
Environmental PT

Programs

Water, Soil,

Hazardous Waste

Provides a variety of

PT studies for

environmental

laboratories, including

those for POPs like

PCBs. Offers PT

Express™ for on-

demand testing.

Phenova

Environmental PT

Studies (WP, WS,

HW)

Water, Soil,

Hazardous Waste

Offers a

comprehensive set of

PT studies for

environmental labs to

meet regulatory

accreditation

requirements.

Provides strong

technical support and

corrective action

assistance.

Absolute Standards,

Inc.

Performance Testing

Samples
Water, Soil

An accredited PT

provider offering a

range of single and

multi-component

standards for

environmental

analysis.
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The analysis of 2,3-Dichloronaphthalene and other PCNs in environmental samples typically

involves sophisticated analytical techniques to achieve the required sensitivity and selectivity.

The following is a generalized experimental protocol based on common methodologies.

1. Sample Preparation:

Solid Matrices (e.g., Soil, Sediment): Samples are typically air-dried, homogenized, and

sieved. A representative subsample is then subjected to extraction.

Water Matrices: Large volume water samples (e.g., 1 liter) are typically extracted using

liquid-liquid extraction (LLE) with a suitable organic solvent (e.g., dichloromethane) or solid-

phase extraction (SPE) with a cartridge designed to retain semi-volatile organic compounds.

2. Extraction:

Soxhlet Extraction: A classical and robust technique for solid samples, using a solvent

mixture such as hexane/acetone or toluene.

Pressurized Liquid Extraction (PLE) / Accelerated Solvent Extraction (ASE®): A more

modern and faster technique that uses elevated temperatures and pressures to extract

analytes from solid samples.

Ultrasonic Extraction: Utilizes ultrasonic waves to enhance the extraction of analytes from

solid matrices.

3. Clean-up:

The raw extracts from environmental samples are often complex and require a clean-up step

to remove interfering compounds.

Column Chromatography: Alumina, silica gel, or Florisil® are commonly used stationary

phases to separate PCNs from other co-extracted substances like lipids and other POPs.

Multi-layer silica columns are often employed for effective fractionation.

Gel Permeation Chromatography (GPC): Used to remove high molecular weight

interferences such as lipids.
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4. Instrumental Analysis:

Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary technique for the

separation and detection of PCN congeners.

Low-Resolution Mass Spectrometry (LRMS): Often used for screening and analysis of less

complex samples.

High-Resolution Mass Spectrometry (HRMS): The gold standard for sensitive and

selective analysis of PCNs in complex matrices, as it can resolve PCNs from interfering

compounds with the same nominal mass.[1]

Isotope Dilution: The use of ¹³C-labeled internal standards is highly recommended for

accurate quantification, as it corrects for losses during sample preparation and analysis.[1]

Visualizing the Proficiency Testing and Analytical
Workflow
To better illustrate the processes involved, the following diagrams, created using the DOT

language, outline the logical flow of a proficiency testing scheme and a typical analytical

workflow for 2,3-Dichloronaphthalene.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/pdf/Navigating_the_Landscape_of_Proficiency_Testing_for_Polychlorinated_Naphthalenes.pdf
https://www.benchchem.com/pdf/Navigating_the_Landscape_of_Proficiency_Testing_for_Polychlorinated_Naphthalenes.pdf
https://www.benchchem.com/product/b020057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PT Provider

Participating Laboratory

Scheme Design & Sample Preparation

Sample Distribution

Sample Analysis

Data Analysis & Reporting

Issuance of Performance Report

Feedback for Corrective Action

Submission of Results

Click to download full resolution via product page

Caption: A logical workflow of a typical proficiency testing scheme.
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Caption: A typical experimental workflow for 2,3-Dichloronaphthalene analysis.
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In conclusion, while dedicated proficiency testing schemes for 2,3-Dichloronaphthalene are

not readily found, laboratories can ensure the quality of their analytical data by participating in

broader POPs schemes offered by reputable providers and by implementing robust, validated

analytical methods. The information and workflows provided in this guide serve as a valuable

resource for laboratories aiming to achieve high standards in the analysis of polychlorinated

naphthalenes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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